Cas no 1806986-51-5 (3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde
• CAS No: 1806986-51-5
• MF: C₇H₃F₂IN₂O₃
• MW: 328.011600732803
• CID: 4892326
• Update Time: 2025-06-08

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F2IN2O3/c8-7(9)6-3(10)1-5(12(14)15)11-4(6)2-13/h1-2,7H
• InChI Key： DTRMOZPWFPTGCN-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C=O)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 75.8

Additional information on 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde

Introduction to 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde (CAS No. 1806986-51-5)

3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde (CAS No. 1806986-51-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in the synthesis of various bioactive molecules. The presence of multiple functional groups, including a difluoromethyl moiety, an iodo substituent, and a nitro group, alongside the aldehyde functionality at the 2-position, makes this molecule a versatile intermediate in the development of novel therapeutic agents.

The difluoromethyl group is particularly noteworthy as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. This substitution pattern has been extensively studied in the context of antiviral, anticancer, and anti-inflammatory drugs. For instance, recent studies have demonstrated that compounds featuring a difluoromethyl group exhibit improved resistance profiles against enzymatic degradation, thereby extending their biological half-life and therapeutic efficacy.

The iodo substituent at the 4-position of the pyridine ring further enhances the synthetic utility of this compound. Iodine is a halogen that can participate in various cross-coupling reactions, such as Suzuki-Miyaura, Stille, and Sonogashira couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the efficient introduction of diverse functional groups at specific positions within the molecule, enabling the synthesis of structurally diverse derivatives for biological evaluation.

The nitro group at the 6-position introduces a region of high electron density through resonance effects, which can influence both electronic and steric properties of the molecule. Nitro groups are well-documented for their role in modulating biological activity by affecting receptor binding or enzyme inhibition. In particular, nitropyridines have been explored as intermediates in the synthesis of kinase inhibitors and other small-molecule drugs targeting inflammatory pathways.

The aldehyde functionality at the 2-position provides a reactive site for further derivatization through condensation reactions with nucleophiles such as amines or hydrazines. This allows for the rapid construction of amides or hydrazones, which are common pharmacophores in medicinal chemistry. For example, Schiff base formation between the aldehyde group and secondary amines can yield imines that serve as precursors to more complex heterocyclic systems.

Recent advancements in computational chemistry have enabled more precise predictions of biological activity based on molecular structure. Virtual screening approaches combined with molecular docking studies have identified 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde as a promising scaffold for further optimization. Computational models suggest that modifications around the pyridine core could enhance interactions with target proteins, leading to improved therapeutic profiles.

In vitro studies have begun to explore the potential applications of this compound in various disease models. Initial assays indicate that derivatives derived from this scaffold may exhibit inhibitory activity against certain enzymes implicated in metabolic disorders. Additionally, structural analogs have shown promise in preliminary anti-inflammatory assays by modulating cytokine production pathways.

The synthesis of this compound involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include halogenation strategies to introduce the iodine substituent, nitration reactions for the nitro group placement, and protection-deprotection protocols to handle the reactive aldehyde functionality. Advances in catalytic systems have allowed for more efficient and selective transformations, reducing byproduct formation and improving overall yields.

Industrial-scale production considerations are also critical for compounds like 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde. Process optimization focuses on minimizing hazardous waste generation while maintaining high purity standards required for pharmaceutical applications. Green chemistry principles are being increasingly adopted to develop sustainable synthetic routes that align with regulatory expectations and environmental concerns.

Future research directions may explore derivatization strategies to expand the chemical space accessible from this scaffold. Techniques such as palladium-catalyzed cross-coupling reactions could be employed to introduce aryl or vinyl groups at various positions around the pyridine ring. Additionally, bioconjugation approaches might be explored to link this compound with biomolecules for targeted drug delivery applications.

The growing interest in heterocyclic compounds underscores their importance as building blocks in drug discovery programs worldwide. As structural complexity increases alongside computational power, molecules like 3-(Difluoromethyl)-4-iodo-6-nitropyridine-2-carboxaldehyde exemplify how strategic functionalization can yield novel entities with tailored biological properties.